Methyl beta-dipropylaminopropionate

• Molecular Formula: C10H21NO2
• Molecular Weight: 187.28 g/mol
• IUPAC Name: methyl 3-(dipropylamino)propanoate
• InChI: InChI=1S/C10H21NO2/c1-4-7-11(8-5-2)9-6-10(12)13-3/h4-9H2,1-3H3
• InChI Key: PPJJRLWJYWTKGY-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)CCC(=O)OC

Description

Methyl beta-dipropylaminopropionate is a useful research compound. Its molecular formula is C10H21NO2 and its molecular weight is 187.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Methanol (128 g) was added to 344 g (4 moles) of methyl acrylate containing 500 ppm of methoxyhydroquinone and, while stirring and placed in a water bath, 404 g (4 moles) of dipropylamine was added dropwise thereinto over a period of 30 minutes. After completion of the dropping, the reaction was continued at 70° C. for three hours. After completion of the reaction, methanol was evaporated therefrom to give 746 g of methyl beta-dipropylaminopropionate. The purity as checked by gas chromatography was 99%.

Synthesis routes and methods II

Procedure details

Methanol (128 g; 4 moles) was added to 344 g (4 moles) of methyl acrylate containing 500 ppm of methoxyhydroquinone and 404 g (4 moles) of dipropylamine were added dropwise thereinto while placed in a water bath and stirred for a period of 30 minutes. After completion of the addition, the temperature of the liquid was raised to 70° C. and the reaction was carried out for three hours. After completion of the reaction, methanol was removed by distillation to give 746 grams of methyl beta-dipropylaminopropionate with a purity of 99%.